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Compound of Interest

Compound Name: Bgp-15

Cat. No.: B1683970

A Comprehensive Overview of the Chemical
Structure, Properties, and Biological Activity of the
Pleiotropic Drug Candidate BGP-15

For Researchers, Scientists, and Drug Development Professionals

Introduction

BGP-15, a nicotinic amidoxime derivative, is a promising small molecule with a diverse range
of cytoprotective effects.[1][2] Initially investigated as an insulin sensitizer, its therapeutic
potential has expanded to include protective roles in conditions such as Duchenne muscular
dystrophy, heart failure, and chemotherapy-induced toxicity.[1] This technical guide provides a
detailed overview of the chemical structure, physicochemical properties, and multifaceted
mechanism of action of BGP-15, intended to serve as a valuable resource for researchers in
the fields of pharmacology and drug development.

Chemical Structure and Properties

BGP-15, with the IUPAC name (Z)-(N'-(2-hydroxy-3-(piperidin-1-yl)propoxy)-3-pyridine-
carboximidamide), is a solid material.[1] Its chemical identifiers and physicochemical properties
are summarized in the tables below.

Table 1: Chemical Identification of BGP-15
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Identifier Value
Z)-(N'-(2-hydroxy-3-(piperidin-1-yl)propoxy)-3-

IUPAC Name (2)-(N'-(2-hydroxy-3-(pip yl)propoxy)
pyridine-carboximidamide)[1]

CAS Number 66611-37-8[3]

Molecular Formula

C14H22N402-2HCI[1][3]

Molecular Weight 351.27 g/mol [1][3]
OC(CN1CCCCC1)CONC(C2=CN=CC=C2)=N.C
SMILES
[.CI[3]
InChl Key ISGGVCWFTPTHIX-UHFFFAOYSA-NJ3]

Table 2: Physicochemical Properties of BGP-15

Property

Value

Physical State

Solid[1]

Solubility in Water

28 mg/mL at 25 °CJ[1]

Solubility in DMSO

7.03 mg/mL (with gentle warming)[3]

Purity

>98% (HPLC)[3]

Storage

Store at -20°CJ3]

Mechanism of Action and Signaling Pathways

BGP-15 exerts its therapeutic effects through a multi-targeted mechanism, primarily centered

on the modulation of cellular stress responses. Key aspects of its mechanism of action include:

e PARP Inhibition: BGP-15 is an inhibitor of poly(ADP-ribose) polymerase (PARP), with an
IC50 of 120 uM.[3] By inhibiting PARP, BGP-15 helps to preserve cellular energy levels and
reduce cell death in response to DNA damage.[4]

e HSP72 Co-induction: The compound is a co-inducer of Heat Shock Protein 72 (HSP72),
enhancing its expression and activity.[4] This chaperone protein plays a crucial role in
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protecting cells from stress-induced damage and improving insulin sensitivity.[3]

e JNK and p38 MAPK Inhibition: BGP-15 has been shown to inhibit the activation of c-Jun N-
terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK), key mediators of
inflammatory and apoptotic signaling.[4]

o Mitochondrial Protection: BGP-15 reduces the production of reactive oxygen species (ROS)
in mitochondria and helps to maintain mitochondrial membrane potential, thereby protecting
against oxidative stress-induced cell damage.[4][5]

 Insulin Sensitization: By inhibiting JNK's negative effect on the insulin receptor and activating
the Akt signaling pathway, BGP-15 improves insulin sensitivity.[4]

Signaling Pathways

The multifaceted effects of BGP-15 are orchestrated through its influence on several critical
signaling pathways.
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Caption: BGP-15 enhances insulin sensitivity by inhibiting JNK and activating the AKT pathway.
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Caption: BGP-15 promotes the heat shock response by modulating HSF-1 activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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